Cas no 62458-49-5 (Benzoic acid, 2,3,6-trimethoxy-, phenylmethyl ester)
62458-49-5 structure
Product Name:Benzoic acid, 2,3,6-trimethoxy-, phenylmethyl ester
CAS No:62458-49-5
MF:C17H18O5
MW:302.321825504303
CID:444054
PubChem ID:71386186
Update Time:2025-04-19
Benzoic acid, 2,3,6-trimethoxy-, phenylmethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 2,3,6-trimethoxy-, phenylmethyl ester
- benzyl 2,3,6-trimethoxybenzoate
- Compound NP-024633
- DTXSID20808383
- AKOS030587646
- 62458-49-5
-
- Inchi: 1S/C17H18O5/c1-19-13-9-10-14(20-2)16(21-3)15(13)17(18)22-11-12-7-5-4-6-8-12/h4-10H,11H2,1-3H3
- InChI Key: WKTUEASUPBAIPX-UHFFFAOYSA-N
- SMILES: O(C(C1C(=CC=C(C=1OC)OC)OC)=O)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 302.11544
- Monoisotopic Mass: 302.11542367g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 7
- Complexity: 340
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 54Ų
Experimental Properties
- PSA: 53.99
Benzoic acid, 2,3,6-trimethoxy-, phenylmethyl ester Related Literature
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
62458-49-5 (Benzoic acid, 2,3,6-trimethoxy-, phenylmethyl ester) Related Products
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